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Compound of Interest

Ethyl 1-methylpyrrole-2-
Compound Name:
carboxylate

Cat. No.: B1265761

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethyl 1-methylpyrrole-2-
carboxylate, a heterocyclic compound of interest in synthetic chemistry and pharmaceutical
research. It details the compound's properties, analytical methods, and its role as a versatile
building block.

Compound Identification

The primary identifier for Ethyl 1-methylpyrrole-2-carboxylate is its CAS (Chemical Abstracts
Service) Registry Number.

Identifier Value

CAS Number 23466-27-5[1][2][3]

IUPAC Name

ethyl 1-methylpyrrole-2-carboxylate[2]

Molecular Formula

CsH11NO2[1][2]

Synonyms

Ethyl 1-methyl-1H-pyrrole-2-carboxylate, 1H-
Pyrrole-2-carboxylic acid, 1-methyl-, ethyl
ester[1][2]
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Physicochemical and Spectroscopic Data

The following tables summarize key quantitative properties of the compound.

Table 1: Physicochemical Properties

Property Value Source
Molecular Weight 153.18 g/mol [1][2]
Exact Mass 153.078978594 Da [2]
LogP 1.88 [1]
Physical Form Solid [3]

| Topological Polar Surface Area | 31.2 Az |[2] |

Table 2: Chemical Identifiers

Type Identifier
@ InChI=1S/C8H11NO2/c1-3-11-8(10)7-5-4-6-
n
9(7)2/h4-6H,3H2,1-2H3
InChlKey IIKHONWHFIKUQV-UHFFFAQOY SA-N

| Canonical SMILES | CCOC(=0)C1=CC=CN1C |

Synthesis and Analysis

The pyrrole scaffold is a crucial component in medicinal chemistry, serving as a foundational
structure for numerous therapeutic agents.[4] Ethyl 1-methylpyrrole-2-carboxylate is a
valuable intermediate in the synthesis of more complex molecules for drug discovery and
agrochemical development.[5]

A common method for the synthesis of N-alkylated pyrroles involves the alkylation of the
corresponding N-H pyrrole. The following diagram illustrates a logical synthetic route from Ethyl
1H-pyrrole-2-carboxylate.
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Step 1: Deprotonation

Aprotic Solvent
(e.g., DMF, THF)

Base
(e.g., NaH, K2COs)

Pyrrole Anion
(Intermediate)

Ethyl 1H-pyrrole-2-carboxylate
(CAS: 2199-43-1)

Nucleophilic Attack

Step 2: N-Alkylation v

Alkylating Agent
(e.g., CHsl, (CH3)2S0a)

Ethyl 1-methylpyrrole-2-carboxylate
(CAS: 23466-27-5)

Click to download full resolution via product page
Caption: Logical workflow for the N-methylation of a pyrrole ester.

Ethyl 1-methylpyrrole-2-carboxylate can be analyzed using a reverse-phase High-
Performance Liquid Chromatography (RP-HPLC) method. This technique is scalable and
suitable for both purity assessment and pharmacokinetic studies.[1]

Objective: To separate and quantify Ethyl 1-methylpyrrole-2-carboxylate.
Methodology:
e Column: Newcrom R1[1]

o Mobile Phase: A mixture of Acetonitrile (MeCN), water, and an acid modifier.[1]
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o For standard analysis: Phosphoric acid.[1]

o For Mass Spectrometry (MS) compatible applications: Formic acid should be used instead
of phosphoric acid.[1]

o Detection: UV-Vis or Mass Spectrometry (MS)

o Application: This method is robust and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic analysis of biological samples.[1]
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Caption: Standard workflow for the HPLC analysis of the target compound.

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound presents several hazards.

Table 3: GHS Hazard Classification

Hazard Code Description Pictogram Signal Word
Causes skin ]

H315 oL ! Warning
irritation
Causes serious eye _

H319 ! Warning

irritation

| H335 | May cause respiratory irritation | ! | Warning |
Data sourced from PubChem GHS Classification.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood.

Applications in Research and Development

The pyrrole nucleus is a prominent scaffold in medicinal chemistry, found in many biologically
active compounds.[4] Esters of pyrrole-2-carboxylic acids, such as the title compound, are key
intermediates in the synthesis of:

o Active Pharmaceutical Ingredients (APIs): The structure allows for diverse functionalization,
enabling the creation of novel drug candidates targeting a range of diseases.[4][5]

o Agrochemicals: Used as a precursor for developing new pesticides and herbicides.[5]

o Materials Science: The electronic properties of pyrrole derivatives are being explored for
applications in advanced polymers and organic electronic materials.[5]

Its utility as a building block makes it a valuable compound for researchers in synthetic organic
chemistry and for professionals in the pharmaceutical and chemical industries engaged in
discovery and process development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 1-methylpyrrole-2-carboxylate | SIELC Technologies [sielc.com]

2. Ethyl 1-methylpyrrole-2-carboxylate | CBH11NO2 | CID 90112 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Ethyl 1-methyl-1H-pyrrole-2-carboxylate | 23466-27-5 [sigmaaldrich.com]

e 4. Pyrrole: A Decisive Scaffold for the Development of Therapeutic Agents and Structure-
Activity Relationship - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. nbinno.com [nbinno.com]

« To cite this document: BenchChem. [A Technical Guide to Ethyl 1-methylpyrrole-2-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265761#cas-number-for-ethyl-1-methylpyrrole-2-
carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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